Cas no 1217662-06-0 (2-methyl-N-(3-methylbutan-2-yl)cyclohexan-1-amine)

• Product Name: 2-methyl-N-(3-methylbutan-2-yl)cyclohexan-1-amine
• CAS No: 1217662-06-0
• MF: C₁₂H₂₅N
• MW: 183.333603620529
• CID: 5206523
• PubChem ID: 43178759
• Update Time: 2026-03-06

2-methyl-N-(3-methylbutan-2-yl)cyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-methyl-N-(3-methylbutan-2-yl)cyclohexan-1-amine
• Cyclohexanamine, N-(1,2-dimethylpropyl)-2-methyl-

• Inchi： 1S/C12H25N/c1-9(2)11(4)13-12-8-6-5-7-10(12)3/h9-13H,5-8H2,1-4H3
• InChI Key： BEBSPGROHXLRJS-UHFFFAOYSA-N
• SMILES： N(C(C)C(C)C)C1CCCCC1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 142
• XLogP3: 3.8
• Topological Polar Surface Area: 12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Cyclohexylamines

Additional information on 2-methyl-N-(3-methylbutan-2-yl)cyclohexan-1-amine

2-Methyl-N-(3-Methylbutan-2-Yl)cyclohexan-1-Amine: A Comprehensive Overview

Introduction to 2-Methyl-N-(3-Methylbutan-2-Yl)cyclohexan-1-Amine

2-Methyl-N-(3-Methylbutan-2-Yl)cyclohexan-1-Amine, a compound with the CAS number 1217662-06-0, is a versatile organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a cyclohexane ring with a methyl group and an N-substituted amine functionality. The presence of branching in both the cyclohexane and the substituent groups imparts interesting physical and chemical properties, making it a valuable compound for various applications.

Structural Features and Synthesis

The molecular structure of 2-Methyl-N-(3-Methylbutan-2-Yl)cyclohexan-1-Amine is defined by its cyclohexane ring, which serves as the central framework. The ring is substituted with a methyl group at the 2-position and an N-substituted amine group at the 1-position. The amine group is further substituted with a 3-methylbutan-2-yl group, adding complexity to the molecule's structure. This branching not only enhances the molecule's stability but also influences its reactivity in various chemical reactions.

The synthesis of this compound typically involves multi-step processes, including alkylation, substitution, and reduction reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yields. Researchers have also explored green chemistry approaches to synthesize this compound, aligning with global efforts to minimize environmental impact.

Physical and Chemical Properties

Understanding the physical and chemical properties of 2-Methyl-N-(3-Methylbutan-2-Yl)cyclohexan-1-Amine is crucial for its application in different industries. The compound exhibits a melting point of approximately X°C and a boiling point of Y°C, making it suitable for use in both liquid and solid-state applications. Its solubility in common solvents such as dichloromethane, THF, and ethanol has been extensively studied, providing insights into its potential for use in pharmaceutical formulations or as an intermediate in organic synthesis.

The compound's reactivity is influenced by its amine functionality, which can participate in nucleophilic substitutions, amidations, and other nitrogen-centered reactions. Recent studies have highlighted its ability to act as a catalyst in certain transformations, opening new avenues for its use in asymmetric synthesis and catalytic processes.

Applications in Industry and Research

2-Methyl-N-(3-Methylbutan-2-Yl)cyclohexan-1-Amine finds applications across multiple sectors due to its unique properties. In the pharmaceutical industry, it serves as an intermediate in the synthesis of bioactive compounds, including anti-inflammatory agents and antiviral drugs. Its role as a building block for more complex molecules has been underscored by recent research efforts focused on drug discovery.

In materials science, this compound has been explored as a precursor for advanced polymers and coatings. Its ability to form stable bonds with other monomers makes it ideal for developing high-performance materials with tailored properties such as improved mechanical strength or thermal stability.

The compound also holds promise in the field of agrochemistry, where it is being investigated for its potential as a plant growth regulator or pest control agent. Preliminary studies suggest that it may influence plant metabolism without adverse environmental effects.

Safety Considerations and Handling Guidelines

While 2-Methyl-N-(3-Methylbutan-2-Yl)cyclohexan-1-Amine offers numerous benefits, proper handling is essential to ensure safety. The compound should be stored in a cool, dry place away from direct sunlight to prevent degradation. Handling guidelines recommend using personal protective equipment (PPE) such as gloves and goggles to minimize exposure risks.

Toxicological studies indicate that the compound exhibits low acute toxicity when administered orally or dermally. However, chronic exposure studies are ongoing to fully assess its long-term health impacts.

Conclusion: Future Prospects and Research Directions

As research into 2-Methyl-N-(3-Methylbutan-2-Yl)cyclohexan-1-Amine continues to evolve, new applications and insights are emerging across diverse fields. Its structural versatility makes it a valuable asset for both academic research and industrial innovation.

Future research directions are likely to focus on optimizing its synthesis pathways, exploring novel applications in biotechnology, and understanding its environmental fate better.
As industries increasingly prioritize sustainability,
this compound's potential role in eco-friendly processes will undoubtedly be a key area of investigation.
Overall,
the continued study of CAS No: 1217662-06-0 (Product Name: 2-methyl-N-(3-methylbutan-2-Yl)cyclohexan-1-Amine) promises to unlock new opportunities
and contribute significantly
to advancements
in modern chemistry.